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Compound of Interest

Compound Name: Bromoacetyl bromide

Cat. No.: B045743 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of

bromoacetyl bromide, specifically its boiling point and density. The information herein is

curated for professionals in research and development who require precise and reliable data

for experimental design, process scale-up, and safety assessments.

Core Physical Properties
Bromoacetyl bromide is a colorless to light yellow liquid with a sharp, pungent odor. It is a

dense liquid and is known to react violently with water. Due to its hazardous nature, including

being corrosive and a lachrymator, handling requires strict adherence to safety protocols.

Data Summary
The following table summarizes the reported values for the boiling point and density of

bromoacetyl bromide from various sources.
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Physical Property Value Conditions

Boiling Point 298 °F (147.8 °C) at 760 mmHg

147-150 °C Not specified

150 °C Not specified

148 °C Not specified

Density 2.317 g/mL at 20 °C (68 °F)

2.310 g/mL Not specified

2.33 g/cm³ at 20 °C

2.317 g/mL at 25 °C

Experimental Protocols
Accurate determination of the physical properties of a reactive compound like bromoacetyl
bromide necessitates specific experimental methodologies. Standard procedures must be

adapted to account for its corrosive nature and reactivity with moisture.

Determination of Boiling Point: Micro-Boiling Point
Method
This method is advantageous as it requires only a small amount of the substance, enhancing

safety.

Apparatus:

Thiele tube

High-boiling point mineral oil

Thermometer (calibrated)

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)
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Rubber band or wire for attachment

Heating source (e.g., Bunsen burner or hot plate)

Procedure:

A small sample (a few drops) of bromoacetyl bromide is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube with the open

end submerged in the liquid.

The test tube assembly is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The entire assembly is then immersed in a Thiele tube filled with mineral oil, ensuring the oil

level is above the sample but below the opening of the test tube.

The Thiele tube is heated gently and slowly at the side arm.

As the temperature rises, air trapped in the capillary tube will expand and exit as a slow

stream of bubbles.

Heating is continued until a rapid and continuous stream of bubbles emerges from the

capillary tube. This indicates that the vapor pressure of the sample is equal to the external

pressure.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The stream of bubbles will slow down and eventually stop. The moment the liquid begins to

be drawn back into the capillary tube, the temperature is recorded. This temperature is the

boiling point of the liquid.[1][2]

Determination of Density: Pycnometer Method
A pycnometer is a flask with a close-fitting ground glass stopper with a capillary hole through it,

which allows a precise volume of liquid to be measured.

Apparatus:
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Pycnometer (of a known volume)

Analytical balance

Constant temperature bath

Fume hood

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using an

analytical balance (m_pyc).

The pycnometer is filled with bromoacetyl bromide inside a fume hood, taking care to avoid

bubbles. The stopper is inserted, and any excess liquid that emerges from the capillary is

carefully wiped off.

The filled pycnometer is placed in a constant temperature bath (e.g., at 20°C or 25°C) until it

reaches thermal equilibrium. The volume is checked to ensure it is at the calibration mark if

applicable.

The pycnometer is removed from the bath, carefully dried on the outside, and its total mass

is determined (m_total).

The mass of the bromoacetyl bromide is calculated by subtracting the mass of the empty

pycnometer (m_liquid = m_total - m_pyc).

The density is then calculated by dividing the mass of the liquid by the known volume of the

pycnometer (ρ = m_liquid / V_pyc).

Note on Safety: All procedures involving bromoacetyl bromide must be conducted in a well-

ventilated fume hood, and appropriate personal protective equipment (gloves, safety goggles,

lab coat) must be worn.

Logical Relationships of Physical Properties
The physical properties of a compound are intrinsically linked to its molecular structure and

external conditions. The following diagram illustrates the relationship between the key physical
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properties discussed.

Logical Relationship of Bromoacetyl Bromide's Physical Properties

Bromoacetyl Bromide
(BrCH₂COBr)

Boiling Point

determines

Density

determines Packing Efficiency
in Liquid State

influences

Molecular Weight
(201.84 g/mol)

Intermolecular Forces
(Dipole-Dipole, London Dispersion)

influences

influences

External Pressure

directly affects

Temperature

inversely affectsdetermines
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Physical Properties of Bromoacetyl Bromide

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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